4-Methylbenzenesulfonic acid;2-(1,2,3-triphenylcycloprop-2-en-1-yl)ethanol
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Overview
Description
4-Methylbenzenesulfonic acid;2-(1,2,3-triphenylcycloprop-2-en-1-yl)ethanol is a complex organic compound that combines the properties of 4-methylbenzenesulfonic acid and 2-(1,2,3-triphenylcycloprop-2-en-1-yl)ethanol
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-methylbenzenesulfonic acid;2-(1,2,3-triphenylcycloprop-2-en-1-yl)ethanol typically involves multiple steps. One common approach is to first synthesize 2-(1,2,3-triphenylcycloprop-2-en-1-yl)ethanol through a series of reactions involving cyclopropenation and subsequent functional group modifications. This intermediate is then reacted with 4-methylbenzenesulfonic acid under specific conditions to yield the final product .
Industrial Production Methods
Industrial production methods for this compound are not well-documented, likely due to its specialized nature and limited commercial demand. the general principles of organic synthesis, including the use of appropriate solvents, catalysts, and purification techniques, would apply.
Chemical Reactions Analysis
Types of Reactions
4-Methylbenzenesulfonic acid;2-(1,2,3-triphenylcycloprop-2-en-1-yl)ethanol can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding sulfonic acid derivatives.
Reduction: :
Properties
CAS No. |
62627-46-7 |
---|---|
Molecular Formula |
C30H28O4S |
Molecular Weight |
484.6 g/mol |
IUPAC Name |
4-methylbenzenesulfonic acid;2-(1,2,3-triphenylcycloprop-2-en-1-yl)ethanol |
InChI |
InChI=1S/C23H20O.C7H8O3S/c24-17-16-23(20-14-8-3-9-15-20)21(18-10-4-1-5-11-18)22(23)19-12-6-2-7-13-19;1-6-2-4-7(5-3-6)11(8,9)10/h1-15,24H,16-17H2;2-5H,1H3,(H,8,9,10) |
InChI Key |
BPDDTTYUUSZOGP-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)O.C1=CC=C(C=C1)C2=C(C2(CCO)C3=CC=CC=C3)C4=CC=CC=C4 |
Origin of Product |
United States |
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